Mephenytoin-13C,d3

• Molecular Formula: C12H14N2O2
• Molecular Weight: 222.26 g/mol
• InChI: InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/i2+1D3
• InChIKey: GMHKMTDVRCWUDX-JVXUGDAPSA-N

Mephenytoin-13C,d3: CYP2C19 Probe Internal Standard

Mephenytoin-13C,d3 (CAS 1261398-53-1) is a dual-labeled stable isotope analog of the anticonvulsant drug mephenytoin, incorporating one 13C atom and three deuterium atoms (d3) into its molecular structure (molecular formula C1113CH11D3N2O2, MW 222.26) . Mephenytoin serves as a well-established probe substrate for cytochrome P450 enzymes CYP2C19 and CYP2B6, with its stereoselective 4-hydroxylation to 4′-hydroxymephenytoin representing a classic genetic polymorphism of drug metabolism affecting approximately 5% of Caucasian and 20% of Japanese populations as poor metabolizers [1][2]. This labeled analog is specifically intended for use as an internal standard (IS) in quantitative LC-MS/MS and GC-MS analyses, enabling precise measurement of mephenytoin and its metabolites in complex biological matrices during drug metabolism phenotyping studies, pharmacokinetic investigations, and CYP enzyme activity assessments .

Workflow

LC-MS/MS bioanalysis of mephenytoin and metabolites

Label Strategy

Dual 13C + d3 isotope label for stable mass shift and co-elution

Probe Context

CYP2C19 and CYP2B6 phenotyping studies in research matrices

• [1] Relling MV. Polymorphic drug metabolism. Clin Pharm. 1989;8(12):852-863. PMID: 2689060. View Source
• [2] Xie HG, et al. High-performance liquid chromatographic determination of urinary 4′-hydroxymephenytoin, a metabolic marker for the hepatic enzyme CYP2C19, in humans. J Chromatogr B Biomed Appl. 1995;668(1):125-131. doi:10.1016/0378-4347(95)00065-q. View Source

Why Deuterium-Only IS Cannot Replace Mephenytoin-13C,d3

While multiple deuterated mephenytoin analogs exist in the marketplace (including mephenytoin-d3, -d5, and -d8), these single-isotope deuterated standards exhibit documented analytical limitations that compromise quantitative accuracy in complex biological matrices. Deuterium-only labeled internal standards frequently demonstrate chromatographic retention time shifts relative to the unlabeled analyte due to isotopic effects associated with deuterium labeling, which diminishes their capacity to co-elute and compensate for matrix effects during electrospray ionization [1]. In systematic comparative studies, deuterated SIL-IS generated negatively biased urinary results of −38.4% relative to 13C-labeled IS, whereas no significant bias was observed for the 13C-labeled counterpart [1]. Furthermore, deuterium labels positioned on heteroatoms or adjacent to exchangeable protons are susceptible to hydrogen-deuterium exchange with protic mobile phase solvents, leading to signal degradation and quantification inaccuracies over time [2]. Mephenytoin-13C,d3 addresses these limitations through its dual-labeling strategy: the 13C atom provides a backbone-stable mass shift that ensures near-identical chromatographic behavior and ionization efficiency with the unlabeled analyte, while the additional d3 substitution provides sufficient mass differential (Δm ≥ 3) to avoid isotopic interference from natural abundance isotopes [2][3].

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Deuterium-only IS may exhibit chromatographic retention time shift, compromising matrix effect compensation.

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Deuterium labels at exchangeable positions risk H/D exchange in protic mobile phases, reducing signal stability over time.

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Non-isotopic structural analog IS cannot correct for interindividual recovery variability across research matrices.

• [1] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Systematic comparison of deuterated vs. non-deuterated (13C and 15N) stable isotope-labeled internal standards for LC-ESI-MS-MS quantification. J Anal Toxicol. 2022;46(2):129-135. View Source
• [2] Antpedia. 干货丨稳定同位素内标物的选择. 2021. View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Mephenytoin-13C,d3: Differentiation Evidence

No Chromatographic Retention Time Shift

Mephenytoin-13C,d3, through its 13C backbone labeling combined with d3 substitution, maintains near-identical chromatographic retention time to unlabeled mephenytoin. In contrast, deuterium-only labeled internal standards (e.g., mephenytoin-d3, -d5, -d8) often exhibit measurable retention time shifts due to deuterium isotopic effects, which prevents complete co-elution and compromises matrix effect compensation [1]. In a systematic comparison of deuterated (2H) vs. non-deuterated (13C/15N) SIL-IS for LC-ESI-MS-MS quantification, the deuterated IS generated negatively biased results averaging −38.4% relative to the 13C-labeled IS, with concentrations generated with the deuterated IS being on average 59.2% lower than those generated with the 13C-labeled IS [1].

Retention time shift

Cross-study comparable

Deuterium-only IS: −38.4% bias, 59.2% lower concentrations vs 13C-IS in urinary biomarker analysis.

Reported matrix effect compensation context

LC-ESI-MS-MS; post-column infusion documented differential ion suppression.

Evidence Dimension	Quantitative bias in biological sample analysis
Target Compound Data	No significant bias observed for 13C-labeled internal standards
Comparator Or Baseline	Deuterium-only (2H7) IS: −38.4% bias; concentrations 59.2% lower than 13C-IS generated values
Quantified Difference	~59.2% difference in reported analyte concentrations between IS types
Conditions	LC-ESI-MS-MS analysis of urinary biomarkers; post-column infusion demonstrating differential ion suppression

Why This Matters

Procurement of Mephenytoin-13C,d3 ensures that quantitative CYP2C19 phenotyping results are not systematically biased due to IS-analyte chromatographic mismatch, a documented failure mode of deuterium-only IS.

• [1] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Systematic comparison of deuterated vs. non-deuterated (13C and 15N) stable isotope-labeled internal standards for LC-ESI-MS-MS quantification. J Anal Toxicol. 2022;46(2):129-135. View Source

Resistance to Hydrogen-Deuterium Exchange

Mephenytoin-13C,d3 incorporates its 13C atom into the molecular backbone, which is structurally stable and not susceptible to isotopic exchange under typical LC mobile phase conditions. In contrast, deuterium-only labeled internal standards (including mephenytoin-d3, -d5, and -d8) are vulnerable to hydrogen-deuterium exchange when deuterium atoms are positioned at exchangeable sites or adjacent to heteroatoms in protic solvents [1]. This exchange process can gradually reduce the effective mass difference between the IS and analyte, increasing isotopic interference and degrading quantification accuracy over the course of analytical runs or during sample storage [1][2].

H/D exchange resistance

Class-level inference

13C backbone stable under routine LC conditions; d3 provides Δm = 3, resistant to exchange in protic mobile phases.

Supports method robustness and batch consistency

Reversed-phase LC with water/acetonitrile/methanol; deuterium-only IS may lose effective mass difference.

Evidence Dimension	Isotopic exchange susceptibility
Target Compound Data	13C label positioned on backbone; stable under routine LC conditions; d3 addition provides Δm = 3 mass difference
Comparator Or Baseline	Deuterium-only labels (d3, d5, d8) may undergo H/D exchange in protic mobile phases, reducing effective mass difference and causing signal instability
Quantified Difference	Minimum Δm ≥ 3 requirement met by Mephenytoin-13C,d3; deuterium-only IS with exchange may fall below effective Δm threshold
Conditions	Reversed-phase LC with water/acetonitrile/methanol mobile phases containing protic solvents

Why This Matters

This stability characteristic ensures consistent IS response across long analytical batches and eliminates a source of run-to-run variability that can invalidate regulated bioanalytical method validation.

• [1] Antpedia. 干货丨稳定同位素内标物的选择 (Guidance on Selecting Stable Isotope Internal Standards). 2021. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Corrects Interindividual Recovery Variability

In quantitative LC-MS/MS analysis of drugs from patient plasma, non-isotope-labeled (structural analog) internal standards cannot correct for interindividual variability in extraction recovery. In a controlled study with lapatinib, a highly plasma protein-bound drug, the extraction recovery varied up to 2.4-fold (range 29-70%) across 6 different donor plasma samples and up to 3.5-fold (range 16-56%) across pretreatment samples from 6 cancer patients. While both non-isotope-labeled and isotope-labeled IS methods showed acceptable accuracy (±10%) in pooled plasma, only the isotope-labeled internal standard (lapatinib-d3) could correct for the interindividual variability in recovery from patient plasma samples [1].

Recovery variability correction

Cross-study comparable

Structural analog IS cannot correct 2.4–3.5-fold extraction recovery variation across donor and patient research plasma; isotope-labeled IS corrects this variability.

Supports recovery correction across research matrices

Human plasma research matrix; LC-MS/MS, calibration 5–5000 ng/mL.

Evidence Dimension	Correction of interindividual extraction recovery variability
Target Compound Data	Mephenytoin-13C,d3 (isotope-labeled IS class): corrects for interindividual recovery variability
Comparator Or Baseline	Non-isotope-labeled structural analog IS: cannot correct for 2.4-fold (donor) to 3.5-fold (patient) recovery variation
Quantified Difference	Up to 3.5-fold variation in recovery across patient samples uncorrected by structural analog IS
Conditions	LC-MS/MS analysis of drugs in human donor and cancer patient plasma; calibration range 5-5000 ng/mL

Why This Matters

For clinical pharmacology studies involving CYP2C19 phenotyping with mephenytoin across diverse patient populations, use of Mephenytoin-13C,d3 as IS is essential to avoid patient-specific recovery bias that structural analog IS cannot address.

• [1] A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. 2013. View Source

Meets Minimum Mass Difference Requirement

Mephenytoin-13C,d3 provides a nominal mass increase of +4 Da relative to unlabeled mephenytoin (MW 218.25 vs. 222.26), which satisfies the established selection criterion of Δm ≥ 3 for deuterated internal standards to prevent interference from natural abundance isotopes of the analyte [1]. In comparison, mephenytoin-d3 (MW 221.27, Δm = 3) meets the minimum threshold but offers no additional mass buffer; mephenytoin-d5 (MW 223.28) and mephenytoin-d8 (MW 226.30) provide larger Δm values but lack the 13C backbone stability advantage against deuterium exchange [2].

Mass difference threshold

Class-level inference

Mephenytoin-13C,d3 Δm = +4 Da (MW 222.26 vs 218.25). d3 analog Δm = +3 (minimum); d5, d8 lack 13C backbone stability.

Meets isotopic interference avoidance threshold

SIL-IS selection criterion Δm ≥ 3; dual label adds stability benefit over deuterium-only.

Evidence Dimension	Mass difference sufficient to avoid isotopic interference
Target Compound Data	Mephenytoin-13C,d3: MW 222.26; Δm = +4 Da relative to unlabeled (218.25)
Comparator Or Baseline	Mephenytoin-d3: MW 221.27, Δm = +3 Da (minimum threshold); Mephenytoin-d5: MW 223.28; Mephenytoin-d8: MW 226.30
Quantified Difference	All labeled analogs ≥ Δm 3 threshold; 13C,d3 provides Δm 4 with dual-label stability benefits
Conditions	Selection criterion for SIL-IS to avoid M+1/M+2 natural abundance overlap in MS detection

Why This Matters

Selection of Mephenytoin-13C,d3 provides both the Δm ≥ 3 compliance required for method validation and the 13C backbone stability that single-isotope deuterated alternatives cannot simultaneously offer.

• [1] Antpedia. 干货丨稳定同位素内标物的选择 (Guidance on Selecting Stable Isotope Internal Standards). 2021. View Source
• [2] Mephenytoin-d3 Product Data. Megazyme. CAS 1185101-86-3. View Source

Cost Efficiency in Multi-Analyte Panels

In CYP phenotyping cocktail assays where multiple probe substrates and their metabolites are quantified simultaneously, the use of 13C-labeled internal standards has been demonstrated to be the best-performing choice for correcting matrix effects across diverse analytes [1]. In a systematic evaluation of ISTD candidates for 36 secondary metabolites, nine 13C-labeled isotopes and one unlabeled analogue were tested; 13C-labeled standards were most frequently selected as optimal ISTDs, with recoveries for the majority of analytes falling within 100 ± 40% when using 13C-ISTDs [1]. The dual-label (13C+d3) approach of Mephenytoin-13C,d3 provides robust matrix effect correction that may reduce the need for multiple separate IS compounds or repeated sample reanalysis due to matrix effect failures [1].

Multi-analyte panel efficiency

Class-level inference

13C-ISTDs ranked most frequently selected optimal IS in 36-metabolite panel; 26/36 metabolites within 100 ± 40% recovery.

Reported matrix effect correction in multi-analyte panels

Indoor dust spiked samples; three validation experiments.

Evidence Dimension	Matrix effect correction performance and method efficiency
Target Compound Data	13C+d3 dual-labeled IS: provides stable, exchange-resistant quantification with reduced failure rates
Comparator Or Baseline	Unlabeled analogue IS: less effective at correcting matrix effects; deuterium-only IS: susceptible to exchange and retention time shift
Quantified Difference	13C-ISTDs selected as best-performing for the majority of tested metabolites; 26/36 metabolites achieved 100 ± 40% recovery in initial experiment
Conditions	LC-MS/MS analysis of 36 secondary metabolites in indoor dust spiked samples; three validation experiments

Why This Matters

For laboratories running high-throughput CYP phenotyping or drug-drug interaction screening panels, selection of a dual-labeled IS with proven matrix effect correction capability translates to fewer failed runs and reduced repeat analysis costs.

• [1] Adjustment of Matrix Effects in Analysis of 36 Secondary Metabolites of Microbial and Plant Origin in Indoor Floor Dust Using Liquid Chromatography-Tandem Mass Spectrometry. Buildings. 2023;13(5):1112. doi:10.3390/buildings13051112. View Source

Mephenytoin-13C,d3: Key Applications

CYP2C19 Phenotyping in Diverse Populations

In clinical pharmacology studies where mephenytoin is administered as a probe drug to determine CYP2C19 metabolizer status (poor, intermediate, extensive, or ultrarapid), Mephenytoin-13C,d3 is essential as the internal standard for LC-MS/MS quantification of urinary 4′-hydroxymephenytoin. The isotope-labeled IS corrects for the substantial interindividual variability in extraction recovery (documented up to 3.5-fold variation across patient plasma samples) that non-isotope-labeled structural analog IS cannot address [1]. This ensures that metabolizer phenotype classification is based on true metabolic capacity rather than analytical recovery artifacts. Studies have validated LC-MS/MS methods for urinary mephenytoin metabolites with intra- and inter-day inaccuracy not exceeding 9.5% and precision in the range of 0.8-10.5% when appropriate IS is employed [2].

High-Throughput CYP Inhibition Cocktail Assays

In pharmaceutical drug discovery settings where new chemical entities are screened for CYP2C19 inhibition potential using cassette-dosing or cocktail probe approaches, Mephenytoin-13C,d3 provides the analytical robustness required for high-throughput LC-MS/MS workflows. The dual-label design (13C backbone + d3) ensures stable IS response across extended analytical batches without the deuterium exchange artifacts or retention time drift documented for deuterium-only IS [1]. Systematic evaluation of IS candidates for multi-analyte methods has demonstrated that 13C-labeled standards are most frequently selected as optimal ISTDs, with the majority of analytes achieving acceptable recovery (100 ± 40%) when 13C-ISTDs are used [3].

Regulated Bioanalytical Method Validation

For contract research organizations (CROs) and pharmaceutical companies developing ANDA or NDA submissions that include mephenytoin or related hydantoin anticonvulsants, Mephenytoin-13C,d3 supports compliance with FDA and ICH bioanalytical method validation guidelines. The dual-labeled IS provides the documented matrix effect compensation [1], resistance to isotopic exchange [2], and minimum Δm ≥ 3 compliance [2] that regulatory reviewers expect in validated LC-MS/MS methods. The availability of a Certificate of Analysis with documented isotopic purity and chemical purity (≥98%) provides the traceability documentation required for regulatory submissions.

Pharmacogenetic Research of CYP2C19 Polymorphism

Mephenytoin-13C,d3 is specifically suited for pharmacogenetic studies comparing CYP2C19 phenotype distributions across different ethnic groups, where poor metabolizer prevalence varies substantially (approximately 5% in Caucasian vs. 20% in Japanese populations [4]). The dual-labeled IS enables accurate cross-study comparisons by eliminating the systematic quantitative bias (up to −38.4% with deuterium-only IS [1]) that could confound population-level phenotype frequency analyses. This ensures that observed differences in metabolic ratios reflect genuine genetic variation rather than analytical method variability.

Application

Selection Property

Validation Focus

CYP2C19 phenotyping research

Isotope-labeled IS for matrix effect and recovery correction

Interindividual recovery variability in human plasma research matrices

High-throughput CYP inhibition screening

Dual-label 13C+d3 IS with stable response across long batches

Resistance to deuterium exchange and retention drift

Bioanalytical method validation documentation

Traceable COA, isotopic purity, Δm ≥ 3 compliance

Method validation documentation context

Pharmacogenetic CYP2C19 polymorphism studies

Low-bias dual-labeled IS for cross-study comparison

Population metabolic ratio analysis across ethnic groups

• [1] Bowman BA, et al. J Anal Toxicol. 2022;46(2):129-135. View Source
• [2] Antpedia. 干货丨稳定同位素内标物的选择. 2021. View Source
• [3] Buildings. 2023;13(5):1112. doi:10.3390/buildings13051112. View Source
• [4] Relling MV. Polymorphic drug metabolism. Clin Pharm. 1989;8(12):852-863. PMID: 2689060. View Source